3-(2-Hydroxy-2-methylpropyl)phenol

• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 3-(2-hydroxy-2-methylpropyl)phenol
• InChI: InChI=1S/C10H14O2/c1-10(2,12)7-8-4-3-5-9(11)6-8/h3-6,11-12H,7H2,1-2H3
• InChI Key: QJAZHOCBBOUVGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CC(=CC=C1)O)O

Description

3-(2-Hydroxy-2-methylpropyl)phenol is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl magnesium bromide (3 M, 12 mL, 36.06 mmol) cooled to 0° C. was added tetrahydrofuran (10 mL) and (3-hydroxy-phenyl)-acetic acid methyl ester (1 g, 6.01 mmol) as a solution in tetrahydrofuran (5 mL). The resulting mixture was warmed to room temperature stirred for 30 min and then poured carefully into a biphasic mixture of ethyl acetate and water. The water layer was made acidic (pH=1) with 1N aqueous hydrochloric acid and extracted twice with ethyl acetate. The combined organic phases were dried over sodium sulfate, filtered and concentrated in vacuo which afforded 3-(2-hydroxy-2-methyl-propyl)-phenol (1 g, 100%) as a white solid.